BENGHE Foundational & Exploratory

Check Availability & Pricing

Enteromycin: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enteromycin

cat. No.: B14764351

An in-depth exploration of the chemical structure, properties, and biological activity of the
antibiotic enteromycin.

This technical guide provides a comprehensive overview of enteromycin, a nitro-containing
antibiotic produced by Streptomyces species. It is intended for researchers, scientists, and drug
development professionals interested in the chemical and biological characteristics of this
compound. This document details its chemical structure, summarizes its physicochemical and
biological properties in tabular format, outlines key experimental protocols, and visualizes its
biosynthetic and proposed mechanism of action pathways.

Chemical Structure and Identification

Enteromycin is a unique natural product featuring an aci-nitro group, a structural motif that is
key to its biological activity.

Molecular Structure:

Figure 1: Chemical structure of Enteromycin.

Physicochemical and Biological Properties
The key chemical and biological properties of enteromycin are summarized below.

Table 1: Physicochemical Properties of Enteromycin
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Property Value Reference
Molecular Formula CeHsN20s [1]
Molecular Weight 188.14 g/mol [1]
2-[[(E)-2-
carboxyethenyl]amino]-N-
IUPAC Name o [1]
methoxy-2-oxoethanimine
oxide
CAS Number 3552-16-7 [1]
Appearance Light yellow acicular crystals [2]
pKa 4.3 [3]
UV Maxima (in Methanol) 230, 275, 298 nm [3]

. Sparingly soluble in water and
Solubility [3]
other solvents.

N Unstable to heat, acid, and
Stability Kali [3]
alkali.

Table 2: Antibacterial Spectrum of Enteromycin (Qualitative)

Bacterial Type Activity Reference
Gram-positive bacteria Active [2]
Gram-negative bacteria Active [2]

Note: Specific Minimum Inhibitory Concentration (MIC) values for enteromycin against a range
of bacteria are not readily available in the reviewed literature. The antibacterial activity is noted
as a general property.

Experimental Protocols

This section outlines the general methodologies for key experiments related to the study of
enteromycin.
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Isolation and Purification of Enteromycin from
Streptomyces

The following is a generalized protocol for the isolation and purification of enteromycin from a
culture of a producing Streptomyces strain, such as Streptomyces albireticuli.[2]

Isolation and Purification Workflow

1. Fermentation:
Culture Streptomyces albireticuli in a suitable broth medium.

A

/

fugation:

2. Centri
Separate the mycelium from the culture broth.

A

/

action:

3. Extr.
(Extract the supernatant with a suitable organic solvent (e.g., ethyl acetate))

A

/

4. Concentration:
Concentrate the organic extract under reduced pressure.

\

5. Chromatographic Purification:
Purify the crude extract using column chromatography (e.qg., silica gel).

A4

6. Crystallization:
Crystallize the purified enteromycin from a suitable solvent (e.g., methanol).

A4

7. Characterization:
Confirm the identity and purity of enteromycin using spectroscopic methods (NMR, MS, UV-Vis).

Click to download full resolution via product page

Figure 2: General workflow for the isolation and purification of enteromycin.

Determination of Minimum Inhibitory Concentration
(MIC)

The broth microdilution method is a standard procedure to determine the MIC of an antibiotic
against a specific bacterium.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://www.researchgate.net/figure/Minimum-Inhibitory-Concentration-MIC-values-g-mL-of-the-tested-compounds-against_tbl1_330578226
https://www.benchchem.com/product/b14764351?utm_src=pdf-body-img
https://www.benchchem.com/product/b14764351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14764351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol:

Prepare a stock solution of enteromycin in a suitable solvent.

o Perform serial two-fold dilutions of the enteromycin stock solution in a 96-well microtiter
plate containing Mueller-Hinton broth (or another appropriate growth medium).

e Prepare a standardized bacterial inoculum (approximately 5 x 10°"5 CFU/mL).

 Inoculate each well of the microtiter plate with the bacterial suspension. Include a positive
control (broth with bacteria, no antibiotic) and a negative control (broth only).

 Incubate the plate at the optimal temperature for the test bacterium (e.g., 37°C) for 18-24
hours.

o Determine the MIC by visual inspection. The MIC is the lowest concentration of enteromycin
that completely inhibits visible bacterial growth.

Biosynthetic Pathway

The biosynthesis of enteromycin in Streptomyces is thought to involve the condensation of
precursors derived from glycine and aspartic acid.
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Proposed Biosynthetic Pathway of Enteromycin

Aspartic Acid

[O—methyl nitronate intermediata G—aminopropionate]

Condensation
(Putative Synthase)

Gipeptide Intermediata

:

Post-condensation Modifications
(Dehydrogenation, Thioester Hydrolysis, Transamination)
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Proposed Mechanism of Action of Enteromycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Enteromycin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14764351#enteromycin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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